molecular formula C12H11N3O3S B090724 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid CAS No. 104-23-4

4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

Cat. No. B090724
CAS RN: 104-23-4
M. Wt: 277.3 g/mol
InChI Key: PPVRMPPLECDING-UHFFFAOYSA-N
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Description

“4-((4-Aminophenyl)diazenyl)benzenesulfonic acid” is a group of isomers . It is also known as 4-(4-aminophenyl)azobenzenesulfonic acid and 4-(4-aminophenyl)azobesylic acid . The chemical formula is C₁₂H₁₁N₃O₃S .


Molecular Structure Analysis

The molecular structure of “4-((4-Aminophenyl)diazenyl)benzenesulfonic acid” is represented by the canonical SMILES string: C1=CC(=CC=C1N)N=NC2=CC=C(C=C2)S(=O)(=O)O . The molecular weight is 277.304 .

Scientific Research Applications

Synthesis of New Molecules

This compound can be used in the synthesis of new molecules. For instance, it has been used in the synthesis of a new azobenzene-substituted porphyrin molecule . The carboxylic acid of azobenzene was covalently connected to the -OH group of the porphyrin ring by using Steglich esterification .

Optoelectronic Properties

The compound has been studied for its optoelectronic properties. The high optoelectronic properties of porphyrin combined with the photosensitive properties of azobenzene have been investigated .

Photochemical Properties

The photochemical properties of this compound are of interest in scientific research. For example, the optical and fluorescence behaviors in the range of different acid pH with trans–cis photoisomerization behaviors were investigated in aqueous-THF solution in acid media .

Photodynamic Therapy

Porphyrins, which can be synthesized using this compound, are known to be used in photodynamic therapy . This is a type of therapy that uses light to activate a photosensitizing agent, in this case, porphyrin, to treat various medical conditions.

Organic Photovoltaic Cells

Porphyrins are also used in organic photovoltaic cells . These are a type of solar cell that uses organic compounds to absorb light and convert it into electricity.

Chemical Sensors

Porphyrins are used in the development of chemical sensors . These sensors can detect the presence of specific chemicals in an environment.

Photocatalysis

Porphyrins are used in photocatalysis , a process that uses light to speed up a chemical reaction. This is often used in environmental applications to break down pollutants.

Molecular Organic Frameworks (MOFs)

Porphyrins are used in the creation of Molecular Organic Frameworks (MOFs) . MOFs are compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures.

Safety and Hazards

The safety data sheet for “4-((4-Aminophenyl)diazenyl)benzenesulfonic acid” indicates that it is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation . In case of contact with skin or eyes, it is recommended to wash with plenty of water and seek medical attention if necessary .

Mechanism of Action

Target of Action

It is known that this compound is a derivative of benzenesulfonic acid, which is often used in the production of dyes . Therefore, it may interact with various biological targets depending on the specific context of its application.

Action Environment

The action, efficacy, and stability of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid can be influenced by various environmental factors These might include temperature, pH, presence of other chemicals, and specific conditions of the biological or non-biological system in which it is used

properties

IUPAC Name

4-[(4-aminophenyl)diazenyl]benzenesulfonic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11N3O3S/c13-9-1-3-10(4-2-9)14-15-11-5-7-12(8-6-11)19(16,17)18/h1-8H,13H2,(H,16,17,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PPVRMPPLECDING-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1N)N=NC2=CC=C(C=C2)S(=O)(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11N3O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

2491-71-6 (hydrochloride salt), 85187-24-2 (potassium salt)
Record name 4-(4-Aminophenylazo)benzenesulfonic acid
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000104234
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

DSSTOX Substance ID

DTXSID4041731
Record name C.I. Food Yellow 6
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

277.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Dry Powder
Record name Benzenesulfonic acid, 4-[2-(4-aminophenyl)diazenyl]-
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.

Product Name

4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

CAS RN

104-23-4
Record name 4-Aminoazobenzene-4′-sulfonic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=104-23-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-(4-Aminophenylazo)benzenesulfonic acid
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000104234
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name C.I
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URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4704
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Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Benzenesulfonic acid, 4-[2-(4-aminophenyl)diazenyl]-
Source EPA Chemicals under the TSCA
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name C.I. Food Yellow 6
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID4041731
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4'-aminoazobenzene-4-sulphonic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.002.898
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Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name 4-AMINOAZOBENZENE-4'-SULFONIC ACID
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G5U4TU950K
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Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods

Procedure details

173 g of sulfanilic acid were diazotized in a conventional manner in 1000 ml of ice-water at pH 1.3 in the presence of 60 g of concentrated sulfuric acid using 69 g of sodium nitrite. The stirred suspension was rendered less acid with 100 g of sodium bicarbonate and admixed with 220 g of sodium anilinomethanesulfonate. The coupling was completed overnight. The pH of the mixture was 5.7. Then 100 g of amidosulfuric acid and 100 g of concentrated sulfuric acid diluted with a little ice were added, and the batch was heated to 95° C. and stirred at that temperature for 15 min. Thereafter the batch was cooled down to room temperature and the precipitate was filtered off with suction. After washing with 3000 ml of water, the filter cake was dried at 80° C. to leave 256 g of 4'-aminoazobenzene-4-sulfonic acid having a purity of 98.6%.
Quantity
173 g
Type
reactant
Reaction Step One
Quantity
60 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
100 g
Type
reactant
Reaction Step Four
Quantity
220 g
Type
reactant
Reaction Step Five
Quantity
100 g
Type
reactant
Reaction Step Six
Quantity
100 g
Type
reactant
Reaction Step Six
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
[Compound]
Name
ice water
Quantity
1000 mL
Type
solvent
Reaction Step Seven

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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